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Compound of Interest

Compound Name: 9-Eicosyne
CAS No.: 71899-38-2
Cat. No.: B14457290
Get Quote
. J

This document provides essential safety and logistical information for the handling and disposal
of 9-Eicosyne in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and professionals in drug development to ensure safe operational
conduct.

Hazard Assessment and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) with a complete GHS classification for 9-Eicosyne is
not readily available, general safety precautions for long-chain, non-volatile alkynes should be
observed. Alkynes as a class are considered flammable.[1] Therefore, appropriate personal
protective equipment must be worn at all times.

Recommended Personal Protective Equipment:
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PPE Component

Specification

Purpose

Eye Protection

Chemical splash goggles

Protects eyes from potential
splashes of 9-Eicosyne or

solvents.

Hand Protection

Nitrile gloves

Provides a barrier against skin

contact with the chemical.[2]

Body Protection

Laboratory coat

Protects skin and clothing from

spills and contamination.[2][3]

Footwear

Closed-toe shoes

Prevents injuries from spills or

dropped equipment.[2][3]

Physical and Chemical Properties of 9-Eicosyne

A summary of the available quantitative data for 9-Eicosyne is provided below for easy

reference.
Property Value
Molecular Formula C20H3s8[4][5]
Molecular Weight 278.5 g/mol [4][5]
Boiling Point 351.27 °C (estimated)[6]
Flash Point 165.10 °C (estimated)[6]

Water Solubility

4.051e-005 mg/L at 25 °C (estimated)[6]

LogP (o/w)

9.962 (estimated)[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to minimize exposure and prevent

accidents.

Preparation:
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e Work Area: Designate a clean and uncluttered area for handling 9-Eicosyne, preferably
within a fume hood to ensure adequate ventilation.[2][7]

o Equipment: Gather all necessary equipment, including a calibrated balance, spatulas,
weighing paper or boats, and appropriate glassware.

o PPE: Don the required personal protective equipment as outlined in the table above.
Handling:

o Weighing: Carefully weigh the desired amount of 9-Eicosyne using a clean spatula and
weighing boat. Avoid creating dust.

o Transfer: Transfer the weighed solid to the reaction vessel. If dissolving in a solvent, add the
solvent slowly to the solid.

o Spills: In the event of a small spill, absorb the material with an inert absorbent material and
place it in a designated waste container.

Post-Handling:

o Cleaning: Thoroughly clean the work area and any equipment used with an appropriate
solvent.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

o Storage: Store unused 9-Eicosyne in a tightly sealed container in a cool, dry, and well-
ventilated area away from ignition sources.

Disposal Plan

Proper disposal of 9-Eicosyne and any contaminated materials is crucial to ensure
environmental and workplace safety.

Waste Segregation:

» 9-Eicosyne is a non-halogenated organic solid.[8][9]
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o Dispose of solid 9-Eicosyne waste and any materials contaminated with it (e.g., weighing
boats, gloves, absorbent pads) in a designated waste container labeled "Non-Halogenated
Organic Solid Waste".

» Do not mix this waste with halogenated, acidic, basic, or aqueous waste streams.[8][9][10]
Container Management:

e Ensure the waste container is properly labeled, kept closed when not in use, and stored in a
designated hazardous waste accumulation area.[11]

» Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of 9-
Eicosyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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